Cas no 886495-25-6 (4-(Hydrazinecarbonyl)-N-phenylpiperidine-1-carboxamide)

• Product Name: 4-(Hydrazinecarbonyl)-N-phenylpiperidine-1-carboxamide
• CAS No: 886495-25-6
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• CID: 4788790
• Update Time: 2025-05-20

4-(Hydrazinecarbonyl)-N-phenylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(hydrazinecarbonyl)-N-phenylpiperidine-1-carboxamide
• 4-Hydrazinocarbonyl-piperidine-1-carboxylic acid phenylamide
• 4-hydrazinocarbonyl-piperidine-1-carboxylic acidphenylamide
• 4-(Hydrazinecarbonyl)-N-phenylpiperidine-1-carboxamide

• Inchi： 1S/C13H18N4O2/c14-16-12(18)10-6-8-17(9-7-10)13(19)15-11-4-2-1-3-5-11/h1-5,10H,6-9,14H2,(H,15,19)(H,16,18)
• InChI Key： WKXKEAUJNOPOFY-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(NC2C=CC=CC=2)=O)CC1)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.1
• Topological Polar Surface Area: 87.5

Additional information on 4-(Hydrazinecarbonyl)-N-phenylpiperidine-1-carboxamide

Comprehensive Overview of 4-(Hydrazinecarbonyl)-N-phenylpiperidine-1-carboxamide (CAS No. 886495-25-6)

The compound 4-(Hydrazinecarbonyl)-N-phenylpiperidine-1-carboxamide (CAS No. 886495-25-6) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core modified with hydrazinecarbonyl and N-phenylcarboxamide functional groups, makes it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for piperidine derivatives has surged due to their versatility in drug design. The hydrazine moiety in this compound adds a reactive handle for further chemical modifications, enabling the synthesis of diverse analogs. This characteristic aligns with current trends in fragment-based drug discovery (FBDD), where small molecular fragments like 4-(Hydrazinecarbonyl)-N-phenylpiperidine-1-carboxamide serve as starting points for developing high-affinity ligands. Such approaches are particularly relevant in addressing undruggable targets, a hot topic in modern pharmacology.

The compound's carboxamide group enhances its potential as a hydrogen bond donor/acceptor, a critical feature for molecular recognition in biological systems. This property has drawn attention from researchers investigating protein-protein interactions (PPIs), which are notoriously challenging to modulate with small molecules. As PPIs emerge as promising targets for cancer and autoimmune diseases, compounds like CAS No. 886495-25-6 gain importance in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the N-phenylpiperidine scaffold offers excellent opportunities for diversity-oriented synthesis. This aligns with the growing emphasis on chemical space exploration in drug development programs. The compound's stability under physiological conditions makes it particularly valuable for in vitro screening assays, addressing the pharmaceutical industry's need for reliable screening compounds with favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties.

Recent advances in cryo-EM and X-ray crystallography have highlighted the importance of well-characterized small molecules like 4-(Hydrazinecarbonyl)-N-phenylpiperidine-1-carboxamide for structural biology studies. Its potential as a ligand for protein structure determination is particularly noteworthy, given the increasing demand for high-resolution structural data in rational drug design. This application is especially relevant for GPCRs and kinases, two major target classes in contemporary drug discovery.

The compound's physicochemical properties, including its logP and polar surface area, suggest favorable characteristics for blood-brain barrier penetration. This has sparked interest in its potential applications for central nervous system (CNS) disorders, a therapeutic area facing significant challenges in drug development. With the rising prevalence of neurodegenerative diseases and the limited success of recent clinical trials, novel scaffolds like this piperidine derivative offer fresh opportunities for breakthrough therapies.

In the context of green chemistry initiatives, the synthetic routes to 886495-25-6 have been optimized to minimize environmental impact. This responds to the pharmaceutical industry's growing commitment to sustainable synthesis practices. The compound's potential for atom-economical transformations makes it an attractive candidate for catalytic processes, aligning with current trends in transition metal catalysis and organocatalysis.

From a commercial perspective, the availability of 4-(Hydrazinecarbonyl)-N-phenylpiperidine-1-carboxamide through reliable suppliers has facilitated its adoption in academic and industrial research. Its inclusion in various screening libraries underscores its value as a versatile chemical probe. As the field of chemical biology continues to expand, such well-characterized small molecules become increasingly important for target validation and mechanism of action studies.

The growing body of literature referencing CAS No. 886495-25-6 demonstrates its utility across multiple research areas. Its applications range from serving as a pharmacophore in computer-aided drug design to acting as a key intermediate in multistep syntheses. This versatility ensures its continued relevance in an era where polypharmacology and multi-target drugs are gaining prominence in therapeutic development strategies.

Looking forward, the unique structural features of 4-(Hydrazinecarbonyl)-N-phenylpiperidine-1-carboxamide position it as a valuable tool for addressing current challenges in medicinal chemistry. Its potential applications in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies represent particularly exciting directions for future research. As the scientific community continues to explore innovative approaches to drug discovery, compounds like this will undoubtedly play a crucial role in advancing therapeutic innovation.